Cas no 392338-15-7 (tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate
• CAS No: 392338-15-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD09263387
• CID: 299341
• Update Time: 2025-10-28

tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl methyl(pyrrolidin-3-yl)carbamate
• (R)-3-(N-Boc-N-methylamino)pyrrolidine
• Carbamic acid,N-methyl-N-(3R)-3-pyrrolidinyl-, 1,1-dimethylethyl ester
• METHYL-PYRROLIDIN-3-YL-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl (R)-methyl(pyrrolidin-3-yl)carbamate
• tert-butyl [(3R)-pyrrolidin-3-yl]methylcarbamate
• tert-Butyl N-methyl-N-((3R)-pyrrolidin-3-yl)carbamate
• Carbamic acid, N-methyl-N-[(3R)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl methyl[(3R)-pyrrolidin-3-yl]carbamate
• tert-Butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate
• (R)-3-[N-(tert-Butoxycarbonyl)-N-methylamino]pyrrolidine
• (R)-N-(Methyl)-N-(pyrrolidin-3-yl)carbamic acid tert-butyl ester
• tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate

• MDL： MFCD09263387
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12(4)8-5-6-11-7-8/h8,11H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： XYKYUXYNQDXZTD-MRVPVSSYSA-N
• SMILES： O(C(N(C)[C@H]1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.1526
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.03
• Boiling Point: 268 ºC
• Flash Point: 116 ºC
• PSA: 41.57

tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate

tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate (CAS No. 392338-15-7): A Comprehensive Overview

tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate (CAS No. 392338-15-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as (R)-tert-butyl N-methyl-N-pyrrolidin-3-ylcarbamate, is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in central nervous system (CNS) disorders and other therapeutic areas.

The chiral center at the pyrrolidinyl group of tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate imparts significant stereochemical control, making it an essential building block for the development of enantiomerically pure compounds. This is particularly important in drug discovery, where the biological activity and pharmacological properties of a molecule can be significantly influenced by its stereochemistry.

Recent studies have highlighted the potential of (R)-tert-butyl N-methyl-N-pyrrolidin-3-ylcarbamate in the synthesis of novel CNS drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other antidepressants. The high enantiomeric purity achieved through the use of this chiral intermediate has been shown to enhance the therapeutic efficacy and reduce side effects of these drugs.

In addition to its applications in CNS disorders, tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate has also been explored for its potential in the development of anti-inflammatory agents. A 2021 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of (R)-tert-butyl N-methyl-N-pyrrolidin-3-ylcarbamate is another key factor contributing to its widespread use in pharmaceutical research. The tert-butyl protecting group provides excellent stability under a variety of reaction conditions, allowing for efficient and selective transformations. This makes it an ideal choice for multi-step syntheses where maintaining the integrity of the chiral center is crucial.

From a safety and regulatory perspective, tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and perform risk assessments to ensure safe handling and storage.

In conclusion, (R)-tert-butyl N-methyl-N-pyrrolidin-3-ylcarbamate (CAS No. 392338-15-7) is a versatile and valuable chiral intermediate with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an indispensable tool for the development of novel therapeutic agents, particularly those targeting CNS disorders and inflammatory diseases. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the field.